Cas no 1805335-86-7 (5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid)

• Product Name: 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid
• CAS No: 1805335-86-7
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4855001
• Update Time: 2025-10-29

5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C7H5F3N2O2/c8-5(9)3-2(11)1-12-6(10)4(3)7(13)14/h1,5H,11H2,(H,13,14)
• InChI Key： GAGXNARGPDUFPF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C(=O)O)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1805335-86-7): An Overview

5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1805335-86-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid is composed of a pyridine ring with multiple functional groups, including an amino group, a difluoromethyl group, and a carboxylic acid group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The presence of fluorine atoms in 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid can significantly influence its metabolic stability, solubility, and binding affinity to target proteins. These properties are crucial for optimizing the efficacy and safety of potential drug candidates.

In the context of medicinal chemistry, 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid has been explored for its potential as a scaffold for the design of new drugs. Its versatile structure allows for the introduction of various substituents, enabling researchers to fine-tune its biological activity and pharmacokinetic properties. For instance, modifications at the amino group or the carboxylic acid group can lead to compounds with enhanced potency and selectivity.

Clinical trials involving derivatives of 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid have shown promising results in treating various diseases. One notable application is in the treatment of cancer, where these compounds have demonstrated antiproliferative effects on cancer cells. The mechanism of action involves inhibiting key enzymes involved in cell proliferation and survival pathways.

Beyond cancer therapy, 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid and its derivatives have also been investigated for their potential in treating neurological disorders. Studies have shown that these compounds can modulate neurotransmitter systems and reduce inflammation in the brain, making them promising candidates for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, facilitating its use in large-scale research and development projects.

In addition to its therapeutic potential, 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid has also been studied for its use as a building block in organic synthesis. Its unique reactivity profile makes it a valuable intermediate for constructing complex molecules with diverse biological activities. This versatility has broadened its applications beyond medicinal chemistry to include areas such as materials science and catalysis.

To ensure the safe and effective use of 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid, ongoing research focuses on understanding its toxicological profile and environmental impact. Preclinical studies have provided valuable insights into its safety and tolerability, paving the way for further clinical evaluation.

In conclusion, 5-Amino-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1805335-86-7) represents a promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.